molecular formula C15H16O2 B063753 4-Benzyloxy-3-ethyl-phenol CAS No. 188112-41-6

4-Benzyloxy-3-ethyl-phenol

Cat. No.: B063753
CAS No.: 188112-41-6
M. Wt: 228.29 g/mol
InChI Key: CSPZJLFSSIGRSK-UHFFFAOYSA-N
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Description

4-Benzyloxy-3-ethyl-phenol, also known as this compound, is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

188112-41-6

Molecular Formula

C15H16O2

Molecular Weight

228.29 g/mol

IUPAC Name

3-ethyl-4-phenylmethoxyphenol

InChI

InChI=1S/C15H16O2/c1-2-13-10-14(16)8-9-15(13)17-11-12-6-4-3-5-7-12/h3-10,16H,2,11H2,1H3

InChI Key

CSPZJLFSSIGRSK-UHFFFAOYSA-N

SMILES

CCC1=C(C=CC(=C1)O)OCC2=CC=CC=C2

Canonical SMILES

CCC1=C(C=CC(=C1)O)OCC2=CC=CC=C2

Synonyms

4-Benzyloxy-3-ethyl-phenol

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a reactor were charged 2.50 g (10 mmol) of 4-benzyloxy-3-ethylbenzaldehyde obtained in Step 3, 3.09 g (14 mmol) of ammonium persulfate, 0.96 g (21 mmol) of formic acid, 0.40 g (4.0 mol) of acetic anhydride, and 15 g of toluene, here was added aqueous solution of phosphoric acid dropwise at 60° C., and the mixture was stirred for 20 hours. After the reaction mixture was cooled to ambient temperature, 0.094 g (0.30 mmol) of p-toluenesulfonic acid dissolved in water was added dropwise, and the mixture was stirred for 9 hours. To the reaction mixture, 20 g of saturated aqueous solution of sodium bisulfite was added, and the mixture was stirred for 30 minutes. The organic layer was washed with water, the solvent was evaporated, and the residue was purified by column chromatography (ethyl acetate:hexane=1:10, SiO2) to yield the desired product, 4-benzyloxy-3-ethylphenol, as red liquid (0.92 g, Yield: 39%).
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